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Pterocarpol in Pterocarpus Species

The available scientific literature confirms the presence of pterocarpol in specific species, but it does not

provide a head-to-head quantitative comparison of its content across the genus.

Species Mentioned Reported Presence of Pterocarpol Source of Information
Pterocarpus santalinus Yes, identified as a major bioactive Review of Phytochemical &
(Red Sandalwood) compound in the heartwood [1]. Pharmacological Studies [1]
Pterocarpus Research on this species was found, Comparative Chloroplast
macrocarpus but pterocarpol content was not Genomic Study [2]

specified [2].

Pterocarpus indicus Research on this species was found, General Species Information
(Narra) but pterocarpol content was not [3]
specified [3].

Pterocarpus erinaceus Research on this species was found, General Species Information
but pterocarpol content was not [4]
specified [4].
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Species Mentioned Reported Presence of Pterocarpol Source of Information
Pterocarpus Research on this species was found, General Species Information
dalbergioides (Andaman but pterocarpol content was not [5]

Padauk) specified [5].

Experimental Protocols for Pterocarpol Analysis

The methodologies for extracting, isolating, and identifying pterocarpol and similar compounds, as

described for P. santalinus, typically involve the following steps [1]:

e Sample Preparation: The heartwood is dried and ground into a fine powder.
¢ Sequential Extraction: The powdered wood undergoes sequential extraction using solvents of
increasing polarity (e.g., petroleum ether, benzene, chloroform) to separate different classes of
compounds. Pterocarpol is among the sesquiterpenes isolated through this process [1].
e Compound Identification:
o Chromatography: Techniques like Thin-Layer Chromatography (TLC) or Column
Chromatography are used to isolate individual compounds from the extract.
o Spectroscopic Analysis: The structure of isolated compounds, including pterocarpol, is
confirmed using methods such as:
= Mass Spectrometry (MS): Determines the molecular weight and fragments of the
molecule [1].
= Nuclear Magnetic Resonance (NMR) Spectroscopy: Identifies the carbon and proton
framework of the molecule, providing definitive structural information [1].

The workflow below illustrates the general process for the phytochemical analysis of pterocarpol.
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Research Recommendations

To obtain the quantitative data you're seeking, I suggest the following approaches:

o Targeted Database Searches: Use specialized scientific databases like SciFinder, Reaxys, or
PubMed to search specifically for "pterocarpol quantification,” "pterocarpol content," or
"pterocarpol HPLC" in conjunction with the names of various Pterocarpus species.
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e Explore Related Compounds: The search results indicate that other terpenoids, flavonoids, and
stilbenes (such as santalins, pterostilbene, and savinin) are also major bioactive compounds in
Pterocarpus heartwood [1]. Research into the profiles of these compounds might be more readily
available and could serve as a useful point of comparison.

¢ Review Phytochemical Surveys: Look for research articles that are phytochemical surveys or
comparative metabolomic studies of the Pterocarpus genus, as these are most likely to contain the
side-by-side compound quantification data you need.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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